Cas no 1105198-33-1 (methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate)

• Product Name: methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate
• CAS No: 1105198-33-1
• MF: C₁₈H₂₀N₄O₅S
• MW: 404.440202713013
• CID: 6256395
• PubChem ID: 30842858
• Update Time: 2025-06-08

methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate
• 1105198-33-1
• CCG-302207
• F3260-0850
• methyl 2-[3-methyl-2,6-dioxo-7-(3-phenoxypropyl)purin-8-yl]sulfanylacetate
• VU0607970-1
• methyl 2-((3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate
• AKOS024481666

• Inchi： 1S/C18H20N4O5S/c1-21-15-14(16(24)20-17(21)25)22(18(19-15)28-11-13(23)26-2)9-6-10-27-12-7-4-3-5-8-12/h3-5,7-8H,6,9-11H2,1-2H3,(H,20,24,25)
• InChI Key： WPZKKMFDLLOJFG-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NC2=C(C(NC(N2C)=O)=O)N1CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 404.11544092g/mol
• Monoisotopic Mass: 404.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate

Introduction to Methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate (CAS No. 1105198-33-1)

Methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1105198-33-1, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound features a purine core, which is a fundamental scaffold in many bioactive molecules, particularly in nucleoside analogs and antiviral agents. The presence of a sulfanyl group at the 8-position of the purine ring and an acetic acid ester at the 2-position adds to its complexity and may contribute to its unique interactions with biological targets. Additionally, the 3-methyl-2,6-dioxo moiety and the 3-phenoxypropyl side chain introduce further functional diversity, making this compound a candidate for various pharmacological applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. The purine scaffold in Methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate suggests potential interactions with enzymes and receptors involved in critical biological pathways. For instance, purine derivatives have been widely studied for their roles in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The sulfanyl group and the phenoxypropyl chain may facilitate specific interactions with the active sites of kinases, leading to therapeutic effects. Preliminary studies using computational methods have indicated that this compound could bind to the ATP-binding pockets of several kinases with high affinity.

Moreover, the ester group at the 2-position of the acetic acid moiety could serve as a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility makes Methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate a valuable scaffold for designing novel drug candidates.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments have shown that it exhibits inhibitory effects on certain kinases at concentrations that are relatively non-toxic to healthy cells. These findings are particularly promising given the growing demand for kinase inhibitors as therapeutic agents. Additionally, the compound's ability to cross cell membranes suggests that it may be suitable for oral administration, which would enhance its clinical applicability.

The synthesis of Methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate presents several challenges due to its complex structure. However, recent advances in synthetic chemistry have made it possible to construct such molecules with greater efficiency and precision. Techniques such as multi-step organic synthesis combined with catalytic methods have enabled researchers to produce this compound in sufficient quantities for further biological testing.

Future research will focus on optimizing the synthesis of this compound and exploring its pharmacological profile in greater detail. Studies will investigate its efficacy against various kinases and its potential therapeutic applications in preclinical models. Additionally, researchers will examine whether modifications to the purine core, sulfanyl group, or phenoxypropyl chain can enhance its potency or selectivity.

The development of new drugs is often a lengthy and expensive process, but compounds like Methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate offer hope for more efficient pathways to therapeutic innovation. By leveraging computational tools and advanced synthetic methods, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.

In conclusion, Methyl 2-{3-methyl-2,6-dioxo-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate is a promising candidate for further investigation in pharmaceutical research. Its unique chemical structure and potential biological activities make it an attractive molecule for drug discovery efforts aimed at developing new treatments for various diseases.